Cas no 2016418-96-3 (1-(2-cyclobutylpropoxy)-2-iodocyclopentane)

• Product Name: 1-(2-cyclobutylpropoxy)-2-iodocyclopentane
• CAS No: 2016418-96-3
• MF: C₁₂H₂₁IO
• MW: 308.199016332626
• CID: 6120594
• PubChem ID: 165794026
• Update Time: 2025-10-29

1-(2-cyclobutylpropoxy)-2-iodocyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylpropoxy)-2-iodocyclopentane
• EN300-1136218
• 2016418-96-3

• Inchi： 1S/C12H21IO/c1-9(10-4-2-5-10)8-14-12-7-3-6-11(12)13/h9-12H,2-8H2,1H3
• InChI Key： UFICNLUVVKQKEO-UHFFFAOYSA-N
• SMILES： IC1CCCC1OCC(C)C1CCC1

Computed Properties

• Exact Mass: 308.06371g/mol
• Monoisotopic Mass: 308.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-cyclobutylpropoxy)-2-iodocyclopentane

Introduction to 1-(2-cyclobutylpropoxy)-2-iodocyclopentane (CAS No. 2016418-96-3)

1-(2-cyclobutylpropoxy)-2-iodocyclopentane, identified by the Chemical Abstracts Service Number (CAS No.) 2016418-96-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to a class of molecules characterized by its cyclopentane core substituted with an iodo group and an ethereal oxygen linkage to a cyclobutylpropyl moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting neurological and anti-inflammatory pathways.

The structural framework of 1-(2-cyclobutylpropoxy)-2-iodocyclopentane incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of the iodo group at the 2-position of the cyclopentane ring provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are widely employed in the construction of biaryl structures, which are prevalent in many bioactive molecules. Additionally, the cyclobutylpropoxy side chain introduces steric bulk and potential hydrophobic interactions, which can influence both the solubility and binding affinity of derivatives.

In recent years, there has been growing interest in the development of novel compounds that modulate central nervous system (CNS) function. The cyclopentane scaffold is particularly well-suited for CNS applications due to its ability to penetrate the blood-brain barrier and its structural similarity to natural products such as steroids. The iodo-substituted derivative 1-(2-cyclobutylpropoxy)-2-iodocyclopentane has been explored as a precursor in the synthesis of potential neuroactive agents. For instance, researchers have utilized this compound to develop analogs with properties similar to those of known anxiolytics and antipsychotics, leveraging its structural motif to fine-tune pharmacokinetic and pharmacodynamic profiles.

The synthesis of 1-(2-cyclobutylpropoxy)-2-iodocyclopentane typically involves multi-step organic transformations that highlight modern synthetic methodologies. One common approach begins with the preparation of 2-iodocyclopentanone, which serves as the core building block. This ketone can then be subjected to nucleophilic substitution or metal-catalyzed coupling reactions to introduce the desired side chains. The cyclobutylpropoxy group is often installed through etherification reactions, where a halogenated cyclobutylpropyl precursor reacts with a hydroxylated cyclopentanone derivative under basic conditions. The choice of catalysts and reaction conditions is critical to achieving high yields and purity, with palladium-based catalysts being particularly effective for cross-coupling steps.

Advances in computational chemistry have further enhanced the utility of 1-(2-cyclobutylpropoxy)-2-iodocyclopentane in drug discovery efforts. Molecular modeling studies have been conducted to predict how this compound might interact with biological targets such as enzymes and receptors. These studies often involve docking simulations, which predict binding affinities and identify key interaction points between the molecule and its target. Such insights are invaluable for guiding medicinal chemists in designing derivatives with improved potency and selectivity. For example, computational analysis has suggested that modifications to the cyclobutylpropoxy moiety could enhance binding affinity to specific protein targets without compromising overall bioavailability.

The role of 1-(2-cyclobutylpropoxy)-2-iodocyclopentane extends beyond academic research; it also holds promise for industrial applications in pharmaceutical manufacturing. Its versatility as a synthetic intermediate allows for rapid diversification of molecular libraries, enabling high-throughput screening programs to identify novel lead compounds. Companies specializing in contract research organizations (CROs) frequently utilize this compound in custom synthesis projects due to its well-documented reactivity and compatibility with various synthetic protocols. As drug discovery continues to evolve toward more efficient and sustainable methods, compounds like 1-(2-cyclobutylpropoxy)-2-iodocyclopentane are likely to remain integral components of synthetic chemists' toolkits.

Recent publications have highlighted innovative applications of 1-(2-cyclobutylpropoxy)-2-iodocyclopentane in cutting-edge research areas such as organometallic chemistry and flow chemistry. These approaches not only improve reaction efficiency but also enhance scalability, making them attractive for both academic laboratories and industrial settings. For instance, flow chemistry techniques have been employed to produce complex derivatives of this compound under controlled conditions, minimizing side reactions and improving overall yields. Such advancements underscore the importance of interdisciplinary collaboration in advancing synthetic methodologies and their practical applications.

The future prospects for 1-(2-cyclobutylpropoxy)-2-iodocyclopentane are bright, with ongoing research exploring its potential in diverse therapeutic areas. As our understanding of biological systems continues to expand, new opportunities will arise for developing targeted therapies based on this versatile intermediate. Whether used as a building block for small-molecule drugs or as a starting point for larger-scale syntheses, 1-(2-cyclobutylpropoxy)-2-iodocyclopentane exemplifies the intersection of innovation and practicality that drives progress in medicinal chemistry.